![molecular formula C8H15N3O3S B5352274 1-ethyl-N-(2-methoxyethyl)-1H-pyrazole-4-sulfonamide](/img/structure/B5352274.png)
1-ethyl-N-(2-methoxyethyl)-1H-pyrazole-4-sulfonamide
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Overview
Description
1-ethyl-N-(2-methoxyethyl)-1H-pyrazole-4-sulfonamide, also known as EMA401, is a small molecule drug that has shown potential in treating chronic pain. It was originally developed by Spinifex Pharmaceuticals, and is currently being studied by Novartis.
Mechanism of Action
1-ethyl-N-(2-methoxyethyl)-1H-pyrazole-4-sulfonamide acts as a selective antagonist of the angiotensin II type 2 receptor (AT2R). This receptor is known to play a role in pain signaling, and blocking it with this compound has been shown to reduce pain behavior in preclinical models.
Biochemical and Physiological Effects:
In addition to its effects on pain behavior, this compound has been shown to have anti-inflammatory effects in preclinical models. It has also been shown to be well-tolerated in animal studies, with no significant adverse effects observed.
Advantages and Limitations for Lab Experiments
One advantage of 1-ethyl-N-(2-methoxyethyl)-1H-pyrazole-4-sulfonamide is its specificity for the AT2R, which allows for targeted modulation of pain signaling pathways. However, its efficacy in humans has not yet been fully established, and further studies are needed to determine its safety and effectiveness.
Future Directions
There are several potential future directions for research on 1-ethyl-N-(2-methoxyethyl)-1H-pyrazole-4-sulfonamide. One area of interest is in exploring its potential for treating other types of pain, such as cancer pain or migraine. Another area of interest is in developing more potent and selective AT2R antagonists, which could lead to improved pain management strategies. Finally, further studies are needed to determine the optimal dosing and administration of this compound in humans.
Synthesis Methods
The synthesis of 1-ethyl-N-(2-methoxyethyl)-1H-pyrazole-4-sulfonamide involves several steps, starting with the reaction of 2-methoxyethylamine with ethyl chloroacetate to form 1-ethyl-2-(methoxyethyl)aziridine. This is then reacted with hydrazine hydrate to form 1-ethyl-1H-pyrazole-4-carbohydrazide. The final step involves the reaction of this compound with sulfuryl chloride to form this compound.
Scientific Research Applications
1-ethyl-N-(2-methoxyethyl)-1H-pyrazole-4-sulfonamide has been studied extensively in preclinical models of chronic pain, including neuropathic pain and osteoarthritis. It has been shown to be effective in reducing pain behavior in these models, and has also been shown to have anti-inflammatory effects.
Properties
IUPAC Name |
1-ethyl-N-(2-methoxyethyl)pyrazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N3O3S/c1-3-11-7-8(6-9-11)15(12,13)10-4-5-14-2/h6-7,10H,3-5H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBUQNXBCDSWGRK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C=N1)S(=O)(=O)NCCOC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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